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Compound of Interest

Compound Name: ONO 207

Cat. No.: B15569421

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the common solubility and stability
challenges encountered when working with ONO-4059 (Tirabrutinib), a potent and selective
Bruton's tyrosine kinase (BTK) inhibitor. The following information is intended to aid in the
proper handling, storage, and use of ONO-4059 in a research setting to ensure experimental
accuracy and reproducibility.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing stock solutions of ONO-4059?

Al: Dimethyl sulfoxide (DMSOQ) is the most commonly recommended solvent for preparing
high-concentration stock solutions of ONO-4059. It is soluble in DMSO at concentrations of 98
mg/mL (199.61 mM) and 100 mg/mL (203.69 mM).[1][2] For optimal results, it is crucial to use
fresh, anhydrous DMSO, as the presence of moisture can significantly reduce the solubility of
the compound.[1]

Q2: | am observing precipitation when preparing my ONO-4059 stock solution in DMSO. What
should | do?

A2: If you observe precipitation, it could be due to several factors:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15569421?utm_src=pdf-interest
https://www.selleckchem.com/products/ono-4059-gs-4059.html
https://www.medchemexpress.com/ONO-4059-hydrochloride.html
https://www.selleckchem.com/products/ono-4059-gs-4059.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Moisture in DMSO: Ensure you are using a fresh, unopened bottle of anhydrous or molecular
sieve-dried DMSO. Hygroscopic (moisture-absorbing) DMSO will decrease the solubility of
ONO-4059.[1]

o Concentration: You may be exceeding the solubility limit. While soluble up to 100 mg/mL, it is
often prudent to prepare stock solutions at a slightly lower concentration to ensure complete
dissolution.

o Temperature: Ensure the solution is at room temperature. Sonication can be used to aid
dissolution.[2]

Q3: How should | store my ONO-4059 stock solutions?

A3: For long-term stability, it is recommended to store ONO-4059 stock solutions in aliquots at
-80°C for up to one year or at -20°C for up to one month.[1][2] Avoid repeated freeze-thaw
cycles, as this can lead to degradation of the compound.

Q4: What is the recommended storage for the solid (powder) form of ONO-4059?

A4: The solid form of ONO-4059 should be stored at -20°C for up to three years.[1] Keep the
container tightly sealed to protect it from moisture.

Q5: I need to prepare an aqueous solution of ONO-4059 for my cell-based assay. What is the
best approach?

A5: ONO-4059 is practically insoluble in water.[1] Therefore, for aqueous-based assays, it is
necessary to first prepare a high-concentration stock solution in DMSO. This stock solution can
then be serially diluted in your aqueous culture medium to the desired final concentration.
Ensure that the final concentration of DMSO in your assay is low (typically < 0.1%) to avoid
solvent-induced toxicity to your cells.

Troubleshooting Guides
Solubility Issues
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Issue Potential Cause Troubleshooting Steps

- Increase the volume of the
aqueous media to further dilute

the compound.- Reduce the

S o The aqueous solubility of final concentration of ONO-
Precipitation upon dilution of _ _
) ) ONO-4059 has been 4059 in your experiment.-
DMSO stock in aqueous media ] ]
exceeded. Consider using a surfactant or

co-solvent in your final dilution,
if compatible with your

experimental system.

- Prepare the formulation by
adding solvents sequentially
and ensuring the solution is
clear before adding the next
component.- Use sonication or
] o o ) gentle heating to aid

Cloudiness or precipitation in Improper mixing or exceeding ) )

o i o ] dissolution.- Prepare the

in vivo formulations solubility in the vehicle. )
formulation fresh before each
use. A common in vivo
formulation is 10% DMSO,
40% PEG300, 5% Tween 80,
and 45% saline, with a

solubility of 2 mg/mL.[1]

Stability Issues
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Issue

Potential Cause

Troubleshooting Steps

Loss of compound activity over

time in prepared solutions

Degradation of ONO-4059 due
to improper storage or

handling.

- Aliquot stock solutions to
minimize freeze-thaw cycles.-
Store stock solutions at the
recommended temperatures
(-20°C for short-term, -80°C for
long-term).- Protect solutions
from light, although specific
photostability data is limited, it
is good practice for most small
molecules.- For in vivo working
solutions, it is recommended to
prepare them immediately

before use.[1]

Inconsistent experimental

results

Potential degradation of the
compound in the solid form or

in solution.

- Use fresh ONO-4059 powder
for preparing new stock
solutions.- Verify the
concentration and purity of
your stock solution using a
validated analytical method
such as HPLC.

Data Presentation
ONO-4059 (Tirabrutinib) Solubility Data
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Solvent Solubility Molar Concentration  Notes

Use of fresh,
anhydrous DMSO is

DMSO 100 mg/mL[2] 203.69 mM[2] N o
critical. Sonication
may be needed.
Moisture-absorbing

DMSO 98 mg/mL[1] 199.61 mM[1] DMSO reduces
solubility.

Ethanol 1 mg/mL[1] 2.04 mM

Water Insoluble[1]

ONO-4059 (Tirabrutinib) Recommended Storage

Conditions
Form Storage Temperature Duration
Solid (Powder) -20°C 3 years[1]
Solution in Solvent -80°C 1 year[1]
-20°C 1 month[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of ONO-
4059 in DMSO

Materials:

e ONO-4059 (Tirabrutinib hydrochloride, MW: 490.94 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance
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e \ortex mixer

e Sonicator (optional)

Procedure:

Weighing the Compound: Accurately weigh out a precise amount of ONO-4059 powder. For
a 10 mM stock solution, you will need 4.91 mg per 1 mL of DMSO.

e Adding Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the
ONO-4059 powder.

o Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If
necessary, use a sonicator for a few minutes to aid dissolution. Visually inspect the solution
to ensure there are no visible particles.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This will prevent contamination and degradation from repeated
freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).

Mandatory Visualizations
ONO-4059 (Tirabrutinib) Mechanism of Action: BTK
Signaling Pathway

ONO-4059 is a selective and irreversible inhibitor of Bruton's tyrosine kinase (BTK), a key
component of the B-cell receptor (BCR) signaling pathway.[3] Upon binding of an antigen to the
BCR, a signaling cascade is initiated, leading to B-cell proliferation, survival, and differentiation.
ONO-4059 covalently binds to a cysteine residue in the active site of BTK, blocking its kinase
activity and thereby inhibiting downstream signaling.
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Caption: ONO-4059 inhibits the BTK signaling pathway.
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Experimental Workflow: Preparing a Diluted Aqueous
Solution from a DMSO Stock

This workflow illustrates the standard procedure for preparing a final aqueous solution of ONO-

4059 for in vitro experiments from a concentrated DMSO stock.
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Caption: Workflow for preparing aqueous solutions of ONO-4059.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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